Cas no 1805563-84-1 (5-Chloro-2-cyano-4-mercaptophenylacetic acid)

• Product Name: 5-Chloro-2-cyano-4-mercaptophenylacetic acid
• CAS No: 1805563-84-1
• MF: C₉H₆ClNO₂S
• MW: 227.667439937592
• CID: 4961183
• Update Time: 2025-06-07

5-Chloro-2-cyano-4-mercaptophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-cyano-4-mercaptophenylacetic acid

• Inchi： 1S/C9H6ClNO2S/c10-7-1-5(3-9(12)13)6(4-11)2-8(7)14/h1-2,14H,3H2,(H,12,13)
• InChI Key： PSWZYCSLERPLQV-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C#N)=C(C=1)CC(=O)O)S

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 1.9
• Topological Polar Surface Area: 62.1

Additional information on 5-Chloro-2-cyano-4-mercaptophenylacetic acid

Introduction to 5-Chloro-2-cyano-4-mercaptophenylacetic acid (CAS No. 1805563-84-1)

5-Chloro-2-cyano-4-mercaptophenylacetic acid, identified by the CAS number 1805563-84-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic derivatives, featuring a unique structural framework that includes a chloro group, a cyano group, and a thiol moiety attached to a phenylacetic acid backbone. The presence of these functional groups imparts distinct chemical properties and reactivity, making it a valuable intermediate in the synthesis of various biologically active molecules.

The 5-Chloro-2-cyano-4-mercaptophenylacetic acid molecule exhibits a high degree of versatility, which is particularly evident in its role as a precursor in the development of novel therapeutic agents. The chloro and cyano substituents are known to enhance electrophilicity, facilitating nucleophilic substitution reactions that are pivotal in constructing complex molecular architectures. Meanwhile, the thiol group serves as a versatile handle for further functionalization, enabling the attachment of other pharmacophores or biomolecules through disulfide bond formation.

In recent years, there has been growing interest in exploring the pharmacological potential of 5-Chloro-2-cyano-4-mercaptophenylacetic acid and its derivatives. Research has indicated that compounds with similar structural motifs may exhibit inhibitory activity against various enzymes and receptors involved in pathogenic processes. For instance, studies have suggested that modifications of the phenylacetic acid scaffold can lead to compounds with antimicrobial, anti-inflammatory, and even anticancer properties. The thiol group, in particular, has been highlighted for its ability to interact with biological targets such as thioredoxin reductase, which is implicated in cellular redox balance and cancer progression.

One of the most compelling aspects of 5-Chloro-2-cyano-4-mercaptophenylacetic acid is its utility in drug discovery pipelines. The compound’s structural features allow for easy derivatization, enabling researchers to fine-tune its pharmacokinetic and pharmacodynamic profiles. For example, by introducing additional substituents or altering the electronic distribution around the aromatic ring, chemists can modulate binding affinity and metabolic stability. This flexibility has made it a preferred building block for high-throughput screening campaigns aimed at identifying lead compounds for further development.

The cyano group within 5-Chloro-2-cyano-4-mercaptophenylacetic acid also plays a crucial role in determining its chemical behavior. This functional group can participate in various reactions, including hydrolysis and reduction, which are often employed in synthetic strategies. Additionally, the cyano moiety can serve as an anchor for further derivatization via transition-metal catalysis, such as palladium-catalyzed cross-coupling reactions. These transformations have been instrumental in constructing more complex molecules with enhanced biological activity.

Recent advancements in computational chemistry have further enhanced the utility of 5-Chloro-2-cyano-4-mercaptophenylacetic acid as a scaffold for drug design. Molecular modeling studies have revealed that small modifications to its structure can significantly impact its binding interactions with biological targets. For instance, virtual screening algorithms have been used to identify derivatives with improved solubility and reduced toxicity. Such computational approaches not only accelerate the drug discovery process but also provide valuable insights into the structural determinants of biological activity.

The synthesis of 5-Chloro-2-cyano-4-mercaptophenylacetic acid itself is another area of active research. While several synthetic routes have been reported, recent methodologies have focused on improving yield and selectivity while minimizing environmental impact. Green chemistry principles have been increasingly applied to develop more sustainable synthetic pathways. For example, catalytic processes that employ recyclable catalysts or solvent-free conditions have been explored to enhance efficiency and reduce waste generation.

In conclusion,5-Chloro-2-cyano-4-mercaptophenylacetic acid (CAS No. 1805563-84-1) represents a fascinating compound with broad applications in pharmaceutical research. Its unique structural features make it an excellent candidate for generating novel bioactive molecules with potential therapeutic value. As research continues to uncover new synthetic strategies and pharmacological applications,5-Chloro-2-cyano-4-mercaptophenylacetic acid is poised to remain at the forefront of drug discovery efforts aimed at addressing unmet medical needs.